3-({3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]-1-piperidinyl}carbonyl)-2-(methylthio)pyridine

• IUPAC Name: [3-[1-(2-methoxyethyl)imidazol-2-yl]piperidin-1-yl]-(2-methylsulfanylpyridin-3-yl)methanone
• InChI: InChI=1S/C18H24N4O2S/c1-24-12-11-21-10-8-19-16(21)14-5-4-9-22(13-14)18(23)15-6-3-7-20-17(15)25-2/h3,6-8,10,14H,4-5,9,11-13H2,1-2H3
• InChI Key: UHHNYRRWLOLKIY-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CN=C1C2CCCN(C2)C(=O)C3=C(N=CC=C3)SC
• Molecular Formula: C18H24N4O2S
• Molecular Weight: 360.5 g/mol

Description

"3-({3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]-1-piperidinyl}carbonyl)-2-(methylthio)pyridine" is a compound that can be synthesized through various chemical reactions involving heterocycles and functional group transformations. This compound, similar to related molecules, is of interest due to its potential applications in chemical synthesis and material science.

Synthesis Analysis

The synthesis of related compounds often involves the use of three carbon synthons for efficient regiospecific synthesis of heterocycles, utilizing cyclocondensation with bifunctional heteronucleophiles. For example, the synthesis of 2-(methylthio)thiophene derivatives from 1-bis(methoxy)-4-bis(methylthio)-3-buten-2-one showcases the versatility of such synthons in creating complex molecules with heterocyclic cores (Mahata et al., 2003).

Molecular Structure Analysis

The molecular structure of compounds similar to "3-({3-[1-(2-methoxyethyl)-1H-imidazol-2-yl]-1-piperidinyl}carbonyl)-2-(methylthio)pyridine" often involves intricate arrangements of rings and substituents. For example, crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives reveal how substituents and the core heterocycle orient relative to each other, highlighting the molecular complexity and potential interaction sites (Dhanalakshmi et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving the synthesis of imidazo[1,2-a]pyridine derivatives often employ Cu-catalyzed conditions, utilizing ethyl tertiary amines as carbon sources. These methodologies illustrate the compound's reactivity, especially in forming C-N, C-O, and C-S bonds, showcasing its versatility in organic synthesis (Rao et al., 2017).

Physical Properties Analysis

The physical properties of such compounds, including their melting points, solubility, and crystalline structure, are crucial for their application in material science and chemical synthesis. The detailed crystallography provides insights into the molecular arrangements and stability, essential for designing reactions and materials with specific properties.

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to undergo transformations, are pivotal. Studies on transformations into other heterocycles demonstrate the compound's foundational role in synthesizing pharmacologically relevant structures and materials with novel properties (Kolar et al., 1996).